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Compound Name: _
fluorescein

Cat. No.: B026126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentafluorobenzenesulfonyl fluorescein is a highly selective fluorescent probe for the
detection of hydrogen peroxide (H202). It operates through a non-oxidative mechanism,
offering significant advantages over traditional reactive oxygen species (ROS) probes. This
technical guide provides an in-depth overview of its properties, mechanism, and applications,
with a focus on experimental protocols and data presentation for research and development.

Pentafluorobenzenesulfonyl fluorescein itself is non-fluorescent. Its activation relies on the
specific perhydrolysis of its sulfonyl linkage by hydrogen peroxide. This reaction releases the
highly fluorescent molecule, fluorescein, enabling the quantification of H202 levels in various
biological systems, including whole cells.[1][2] Its selectivity for H202 over other ROS, such as
hydroxyl radical, superoxide anion, and singlet oxygen, makes it a valuable tool for studying
oxidative stress and related signaling pathways.[2][3]

Core Properties

The fundamental physicochemical properties of Pentafluorobenzenesulfonyl fluorescein are
summarized in the table below, providing essential information for its use in experimental

settings.
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Property Value Reference
CAS Number 728912-45-6 [2]
Molecular Formula C26H11Fs07S [2]
Formula Weight 562.4 g/mol [2]
Purity =298% [2]
Excitation Wavelength (Aex) 485 £ 20 nm [2]
Emission Wavelength (Aem) 530 £ 25 nm [2]
Appearance Crystalline solid [3]
Storage -20°C [3]
Stability > 4 years at -20°C [3]

Solubility

Proper dissolution of the probe is critical for accurate and reproducible experimental results.

Solvent Solubility Reference
Dimethylformamide (DMF) ~30 mg/mL [3]
Dimethyl sulfoxide (DMSO) ~30 mg/mL [3]
Ethanol ~20 mg/mL [3]
1:1 DMSO:PBS (pH 7.2) ~0.25 mg/mL [3]

Note: For agueous buffers, it is recommended to first dissolve the compound in DMSO and
then dilute with the aqueous buffer. Aqueous solutions are not recommended for storage for
more than one day.[3]

Mechanism of Action

The detection of hydrogen peroxide by Pentafluorobenzenesulfonyl fluorescein is a "turn-
on" fluorescence mechanism based on the cleavage of a sulfonyl ester linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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